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Compound of Interest

Compound Name: VU0357017 hydrochloride

Cat. No.: B1684057 Get Quote

Essential Safety and Handling Guide for VU0357017
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

VU0357017 hydrochloride, a potent and selective M1 muscarinic acetylcholine receptor

agonist. Given its biological activity and potential hazards, adherence to strict safety protocols

is imperative to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Classification
VU0357017 hydrochloride is classified with the following hazards according to the Globally

Harmonized System (GHS).[1]
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation

Specific Target Organ

Toxicity
Category 3 H335

May cause respiratory

irritation

Signal Word: Warning

Pictograms:

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving VU0357017
hydrochloride to determine the appropriate level of PPE. The following table outlines minimum

PPE requirements for common laboratory activities.
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Activity
Minimum PPE
Requirements

Rationale

Weighing and Dispensing

(Solid Form)

- Chemical fume hood or

ventilated balance enclosure-

Disposable lab coat with tight

cuffs- Double nitrile gloves-

Safety goggles and face shield

High risk of aerosolization and

inhalation of potent powder.

Solution Preparation and

Handling

- Chemical fume hood-

Disposable lab coat- Nitrile

gloves- Safety glasses with

side shields

Potential for splashes and

generation of aerosols.

In-vivo Dosing and Animal

Handling

- Lab coat- Nitrile gloves-

Safety glasses

To prevent skin contact with

the compound and

contaminated animal bedding

or excreta.

It is crucial to select gloves with appropriate chemical resistance.[2][3] Always consult the glove

manufacturer's compatibility charts.

Operational Plans: Step-by-Step Guidance
1. Preparation and Weighing:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

Work within a certified chemical fume hood or a ventilated enclosure to minimize inhalation

exposure.

Wear the appropriate PPE as outlined in the table above.

Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after use.

2. Solution Preparation:

VU0357017 hydrochloride is soluble in water (up to 25 mM) and DMSO (up to 5 mM).[4]
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Prepare solutions in a chemical fume hood.

Add solvent to the solid compound slowly to avoid splashing.

If sonication or gentle heating is required to aid dissolution, ensure the container is properly

sealed.

3. Storage:

Store the solid compound at +4°C.[4]

Stock solutions should be prepared fresh for use. If storage is necessary, store at -20°C for

up to one month.[5]

Ensure containers are clearly labeled with the compound name, concentration, solvent, and

date of preparation.

4. Spill Management:

Small Spills (Solid):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the paper towels with a suitable solvent (e.g., water or ethanol) to wet the

powder.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.

Small Spills (Liquid):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).
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Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
All waste contaminated with VU0357017 hydrochloride must be treated as hazardous

chemical waste.

Solid Waste: Collect all contaminated PPE (gloves, lab coats), weigh boats, and other

disposable materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all waste solutions in a compatible, sealed, and clearly labeled

hazardous waste container. Do not pour down the drain.

Sharps: All contaminated sharps (needles, scalpels, Pasteur pipettes) must be disposed of in

a designated sharps container for hazardous waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Diagrams and Workflows
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Donning PPE

Doffing PPE

Lab Coat Safety Goggles/
Face Shield First Pair of Gloves Second Pair of Gloves

Outer Gloves Lab Coat Safety Goggles/
Face Shield Inner Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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